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Compound of Interest

Compound Name: 4-(Trimethoxysilyl)aniline

CAS No.: 33976-43-1

Cat. No.: B1266132

Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-(Trimethoxysilyl)aniline (CAS: 33976-43-1). The information is

intended for researchers, scientists, and professionals in drug development to ensure the safe

handling and management of this chemical.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 4-(Trimethoxysilyl)aniline is

presented below. This information is critical for understanding its behavior and potential

hazards.
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Property Value

CAS Number 33976-43-1

Molecular Formula C9H15NO3Si

Molecular Weight 213.31 g/mol

Appearance Colorless to light yellow liquid

Solubility
Soluble in organic solvents; reacts with

moisture.

Storage Temperature 2-8°C, Refrigerator

Hazard Identification and Personal Protective Equipment
(PPE)
While a specific Safety Data Sheet (SDS) for 4-(Trimethoxysilyl)aniline is not readily

available, the hazards can be inferred from similar compounds like N-[3-

(Trimethoxysilyl)propyl]aniline. This related compound is known to cause severe skin burns and

eye damage, may trigger allergic skin reactions, and is suspected of causing genetic defects

and cancer.[1] Therefore, stringent safety precautions are mandatory.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification

Eye Protection
Chemical splash goggles and a face shield

should be worn to protect against splashes.

Skin Protection

A chemical-resistant lab coat or apron is

required. Full-body protection should be

considered for larger quantities or in case of a

significant spill risk.

Hand Protection

Chemical-resistant gloves are mandatory.

Nitrile, neoprene, or butyl rubber gloves are

recommended. Always inspect gloves for

integrity before use and replace them frequently.

Respiratory

Work should be conducted in a certified

chemical fume hood. If there's a risk of

inhalation, a NIOSH-approved respirator with an

appropriate cartridge should be used.
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Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is crucial to minimize exposure and ensure safety.

1. Preparation:

Ensure a certified chemical fume hood is operational.
Verify that an emergency eyewash station and safety shower are accessible.
Prepare all necessary equipment and reagents before handling the chemical.
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Don the appropriate PPE as specified in the table above.

2. Handling:

Conduct all manipulations of 4-(Trimethoxysilyl)aniline within the chemical fume hood.
Avoid direct contact with skin, eyes, and clothing.
Use compatible labware (e.g., glass, Teflon®).
Keep the container tightly closed when not in use to prevent moisture contamination and
release of vapors.

3. Post-Handling:

Decontaminate all surfaces and equipment that may have come into contact with the
chemical.
Carefully remove and dispose of contaminated PPE as hazardous waste.
Wash hands thoroughly with soap and water after handling.

Disposal Plan
Proper disposal of 4-(Trimethoxysilyl)aniline and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

Do not dispose of 4-(Trimethoxysilyl)aniline down the drain.
Collect all waste, including unused chemical, reaction byproducts, and contaminated
materials (e.g., gloves, absorbent pads), in a designated and clearly labeled hazardous
waste container.

2. Container Management:

Use a compatible, leak-proof container for waste collection.
Keep the waste container securely closed and store it in a cool, dry, and well-ventilated area,
away from incompatible materials.

3. Final Disposal:

Arrange for the disposal of the hazardous waste through a licensed chemical waste
management company.
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The primary recommended method of disposal is high-temperature incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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